6-chloro-4,4-dimethyl-[4H]-1,3-benzodioxin-2-carboxylic acid

• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.65 g/mol
• IUPAC Name: 6-chloro-4,4-dimethyl-1,3-benzodioxine-2-carboxylic acid
• InChI: InChI=1S/C11H11ClO4/c1-11(2)7-5-6(12)3-4-8(7)15-10(16-11)9(13)14/h3-5,10H,1-2H3,(H,13,14)
• InChI Key: DKIIWECEWOWEOA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)Cl)OC(O1)C(=O)O)C

Description

6-chloro-4,4-dimethyl-[4H]-1,3-benzodioxin-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.9 g of 5-chloro-α,α-dimethyl-2-hydroxybenzene-methanol in 15 ml of toluene was added dropwise to a stirred mixture of 0.8 g of sodium amide and 100 ml of toluene and the mixture was refluxed for 5 hours and was cooled to 50° C. 2 g of potassium dichloroacetate were added thereto and the mixture was refluxed for 6 hours and was cooled to 20° C. The mixture was poured into 200 ml of ice and 100 ml of N hydrochloric acid. The decanted aqueous phase was extracted 3 times with 50 ml of ether and the combined organic phases were made alkaline by stirring with 100 ml of 2 N sodium hydroxide solution. The organic phase was washed 3 times with 50 ml of N sodium hydroxide solution and the aqueous phase was acidified with concentrated hydrochloric acid and was extracted 3 times with 100 ml of ether. The ether phase was treated with 100 ml of 10% aqueous sodium bicarbonate solution and the aqueous phase was acidified with concentrated hydrochloric acid and was extracted 3 times with 50 ml of methylene chloride. The organic phase was washed with water until neutral, dried over magnesium sulfate and evaporated to dryness to obtain 2.1 g of 6-chloro-4,4-dimethyl-[4H]-1,3-benzodioxin-2-carboxylic acid which after crystallization from cyclohexane melted at 142° C.